Cas no 2229127-46-0 (4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine)

• Product Name: 4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine
• CAS No: 2229127-46-0
• MF: C₁₁H₁₅FN₂O₂
• MW: 226.247406244278
• CID: 6196268
• PubChem ID: 165688400
• Update Time: 2025-05-20

4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine
• 2229127-46-0
• EN300-1799575

• Inchi： 1S/C11H15FN2O2/c1-11(2,13)6-5-8-7-9(14(15)16)3-4-10(8)12/h3-4,7H,5-6,13H2,1-2H3
• InChI Key： VVESLZHIIFIUIE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CCC(C)(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.11175589g/mol
• Monoisotopic Mass: 226.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine

Chemical Profile of 4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine (CAS No. 2229127-46-0)

4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine (CAS No. 2229127-46-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, featuring a fluoro-substituted nitrophenyl moiety and an amine group attached to a branched aliphatic chain, exhibits potential applications in the development of novel therapeutic agents. The presence of both fluorine and nitro functional groups imparts distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemists exploring structure-activity relationships (SAR).

The synthesis of 4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine involves multi-step organic transformations, typically starting from commercially available precursors such as 2-fluoronitrobenzene. Key synthetic strategies include nucleophilic substitution reactions, Grignard additions, and protection-deprotection steps to achieve the desired regioisomerism and stereochemistry. Advanced computational methods, such as density functional theory (DFT) calculations, have been employed to optimize reaction pathways and predict the conformational behavior of this compound, ensuring high yield and purity in its preparation.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and modulated receptor binding affinity. The fluoro-substituent in 4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine contributes to these advantageous properties by influencing electron distribution and lipophilicity. Additionally, the nitro group, while traditionally associated with explosive materials, serves as a versatile handle for further chemical modifications, such as reduction to an amine or diazotization for coupling reactions.

Research published in leading journals like the *Journal of Medicinal Chemistry* and *Organic Letters* highlights the potential of this compound as a lead structure in drug discovery. For instance, studies have demonstrated its activity against various enzymatic targets implicated in inflammatory diseases and cancer. The amine functionality, positioned strategically within the molecule, allows for further derivatization into more complex pharmacophores, enabling fine-tuning of biological activity. Such modifications are crucial for optimizing pharmacokinetic profiles and minimizing off-target effects.

The impact of substituent effects on the electronic properties of aromatic rings has been extensively studied in the context of medicinal chemistry. The combination of a fluoro group at the 2-position and a nitro group at the 5-position in 4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine creates a delicate balance between electron-withdrawing and electron-donating influences. This interplay modulates charge distribution across the phenyl ring, affecting interactions with biological targets such as receptors and enzymes. Computational modeling has revealed that these substituents create specific hydrogen bonding patterns and hydrophobic pockets within binding sites, which can be exploited to enhance binding affinity.

Biological evaluation of 4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine has focused on its potential as an intermediate in the synthesis of kinase inhibitors and other small-molecule drugs. Preliminary assays suggest that derivatives of this compound exhibit inhibitory activity against kinases involved in signal transduction pathways relevant to oncology. The branched aliphatic side chain enhances solubility while maintaining metabolic stability, making it an attractive candidate for further development. Additionally, the compound’s compatibility with biocatalytic methods has been explored, offering sustainable synthetic routes that align with green chemistry principles.

The role of fluorine in modulating pharmacokinetic properties cannot be overstated. In drug discovery pipelines, fluorinated compounds often exhibit prolonged half-lives due to reduced metabolic clearance. The presence of a fluoro group in 4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine is expected to contribute to its bioavailability by improving lipophilicity while minimizing hydrolysis or oxidation under physiological conditions. Such attributes are critical for designing drugs with improved therapeutic efficacy and reduced dosing frequency.

Advances in synthetic methodologies have enabled more efficient access to complex molecules like 4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine, reducing both cost and environmental impact. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-mediated processes, have been instrumental in constructing the aryl-aliphatic framework efficiently. These methods allow for precise control over regiochemistry and stereochemistry, ensuring high enantiomeric purity when necessary for chiral applications.

The integration of machine learning into drug discovery workflows has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets can prioritize compounds based on their structural features and predicted biological activity. In one notable study, machine learning algorithms successfully identified 4-(2-fluoro-5-nitrophenyl)-2-methylbutan-2-amine as a high-potential scaffold for further optimization due to its favorable physicochemical properties predicted from its molecular structure.

Future directions for research on this compound include exploring its role in combination therapies where it may synergize with existing drugs to enhance therapeutic outcomes. Additionally, investigating its interactions with protein targets at an atomic level using techniques like X-ray crystallography will provide insights into its mechanism of action. Such structural insights are essential for guiding medicinal chemists toward next-generation derivatives with improved efficacy.